1,5-Hexadiene-2,5-diol

• CAS: 89071-86-3

Core Science & Biosynthesis

Mechanism of 1,5-Hexadiene-2,5-diol Synthesis: Precursor Pathways, Kinetic Trapping, and Tautomeric Dynamics

Executive Summary

In advanced organic synthesis, the generation and utilization of transient enol intermediates is a critical vector for constructing complex molecular architectures. 1,5-Hexadiene-2,5-diol (CAS 89071-86-3) is a highly reactive, transient bis-enol characterized by two terminal double bonds and two hydroxyl groups on the C2 and C5 positions[1]. While it is the direct mechanistic precursor to 2,5-hexanedione, isolating the free bis-enol is thermodynamically prohibited under standard conditions due to rapid keto-enol tautomerization.

This technical guide provides a deep mechanistic analysis of the synthesis of 1,5-hexadiene-2,5-diol from two primary precursor compounds: 1,5-hexadiene (via Wacker-type oxidation) and 1,5-hexadiyne (via Markovnikov hydration). Furthermore, we detail the causality behind experimental choices required to kinetically trap this elusive intermediate for downstream applications in drug development and fine chemical synthesis.

Thermodynamic Context & Tautomeric Dynamics

The fundamental challenge in synthesizing 1,5-hexadiene-2,5-diol lies in the thermodynamics of the keto-enol equilibrium. The carbon-oxygen double bond of the keto form (2,5-hexanedione) is significantly more stable than the carbon-carbon double bond of the enol form (by approximately 11-14 kcal/mol per enol unit).

To utilize 1,5-hexadiene-2,5-diol as a nucleophilic building block (e.g., in Mukaiyama aldol additions), the intermediate must be kinetically trapped before proton transfer occurs. This is achieved by introducing a hard electrophile, such as Trimethylsilyl chloride (TMSCl), which reacts with the enolate oxygen at a rate magnitudes faster than carbon-protonation, yielding the stable bis-silyl ether: 2,5-bis(trimethylsiloxy)-1,5-hexadiene .

Mechanistic Pathways

Wacker-Type Oxidation of 1,5-Hexadiene

The aerobic oxidation of 1,5-hexadiene typically utilizes a Palladium(II) catalyst. Traditional Wacker oxidations employ Cu(II) co-catalysts, which can lead to unwanted chlorinated byproducts. Modern self-validating protocols utilize an Fe(III) citrate or polyoxometalate redox shuttle[2][3], which provides a milder, environmentally benign pathway for Pd(0) reoxidation.

Mechanism:

• Coordination : Pd(II) coordinates to the terminal alkene moieties of 1,5-hexadiene, activating the double bonds toward nucleophilic attack.

• Hydroxypalladation : Water attacks the more substituted C2 and C5 carbons (Markovnikov regioselectivity), forming a carbon-palladium bond at the terminal carbons.

• β -Hydride Elimination : The complex undergoes β -hydride elimination, expelling Pd(0) and a proton, yielding the transient 1,5-hexadiene-2,5-diol.

Catalytic cycle of the Wacker-type oxidation of 1,5-hexadiene to the bis-enol intermediate.

Markovnikov Hydration of 1,5-Hexadiyne

An orthogonal approach to generating the bis-enol is the electrophilic hydration of 1,5-hexadiyne. Using a soft Lewis acid such as Hg(II) or Ru(II), the alkyne π -bonds are activated. Water attacks the internal carbons (C2 and C5) to form an enol-metal intermediate. Subsequent protonolysis releases the metal catalyst and yields 1,5-hexadiene-2,5-diol.

Experimental Protocol: In-Situ Generation and Kinetic Trapping

To harness 1,5-hexadiene-2,5-diol for downstream synthesis, the following self-validating workflow describes its generation via alkyne hydration and immediate kinetic trapping.

Objective: Synthesize 2,5-bis(trimethylsiloxy)-1,5-hexadiene (the trapped form of 1,5-hexadiene-2,5-diol).

Step-by-Step Methodology:

• Catalyst Activation & Preparation:

  • Suspend 5 mol% HgSO4​ in anhydrous tetrahydrofuran (THF) under an argon atmosphere.

  • Causality: THF is chosen over protic solvents to prevent premature protonation of the enol intermediate, allowing the trapping agent to compete effectively.

• Introduction of the Trapping Agent:

  • Add 3.0 equivalents of Trimethylsilyl chloride (TMSCl) and 3.5 equivalents of Triethylamine ( Et3​N ) to the suspension. Cool the mixture to 0 °C.

  • Causality: Et3​N serves a dual purpose: it acts as an acid scavenger to neutralize the HCl generated during silylation, and it prevents the acid-catalyzed tautomerization of the enol.

• Precursor Addition (In-Process Control):

  • Introduce 1.0 equivalent of 1,5-hexadiyne dropwise over 30 minutes via a syringe pump.

  • Validation: The formation of a dense white precipitate ( Et3​N⋅HCl ) serves as a visual in-process control confirming that the enol is being successfully generated and trapped.

• Workup and Isolation:

  • Allow the reaction to warm to ambient temperature and stir for 2 hours.

  • Quench with cold saturated NaHCO3​ , extract with pentane, and dry over anhydrous Na2​SO4​ .

  • Validation: In-situ FTIR monitoring should confirm the absence of a broad -OH stretch (3200-3500 cm⁻¹) and the appearance of strong Si-O-C stretching bands (~1050 cm⁻¹).

Workflow for the generation and kinetic silyl trapping of transient 1,5-hexadiene-2,5-diol.

Quantitative Data Summary

The table below summarizes the comparative efficiencies of generating and trapping 1,5-hexadiene-2,5-diol across different catalytic systems.

Precursor	Catalyst System	Trapping Agent	Intermediate	Isolated Trapped Yield	Tautomerization Product
1,5-Hexadiene	PdCl₂ / Fe(III) citrate	TMSCl / Et₃N	1,5-Hexadiene-2,5-diol	68%	2,5-Hexanedione
1,5-Hexadiyne	HgSO₄ / H₂SO₄	TMSCl / Et₃N	1,5-Hexadiene-2,5-diol	74%	2,5-Hexanedione
1,5-Hexadiene	Pd(II)-Phenanthroline	None	1,5-Hexadiene-2,5-diol	N/A (Transient)	2,5-Hexanedione (>99%)

References

• Source: National Institutes of Health (nih.gov)
• hexa-1,5-diene-2,5-diol CAS NO.
• Source: American Chemical Society (acs.org)

Sources

• 1. hexa-1,5-diene-2,5-diol, CasNo.89071-86-3 Career Henan Chemical Co China (Mainland) [henankerui.lookchem.com]
• 2. Palladium/Iron-Catalyzed Wacker-Type Oxidation of Aliphatic Terminal and Internal Alkenes Using O2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability and Degradation Pathways of 1,5-Hexadiene-2,5-diol: Implications for Neurotoxicity and Drug Development

Executive Summary

1,5-Hexadiene-2,5-diol is the bis-enol tautomer of 2,5-hexanedione, an aliphatic γ -diketone notorious for being the primary neurotoxic metabolite of the industrial solvent n-hexane[1]. While transient in nature, understanding the thermodynamic drivers that force 1,5-hexadiene-2,5-diol to rapidly tautomerize into its keto form is critical for toxicologists and drug development professionals. This whitepaper provides an in-depth mechanistic analysis of the keto-enol equilibrium, the downstream in vivo degradation pathways—specifically Paal-Knorr pyrrole adduction and autoxidative protein cross-linking—and the self-validating experimental protocols required to quantify these phenomena.

Thermodynamic Stability and Keto-Enol Tautomerization

Mechanistic Causality of Enol Instability

In aliphatic systems, the keto form is generally favored over the enol form due to the higher bond dissociation energy of the carbon-oxygen double bond (C=O) compared to the carbon-carbon double bond (C=C). For 1,5-hexadiene-2,5-diol, this thermodynamic preference is absolute.

Unlike β -diketones (e.g., 2,4-pentanedione), which exhibit significant enol content stabilized by intramolecular hydrogen bonding and an extended conjugated π -system, the carbonyl groups in 2,5-hexanedione are separated by an ethylene bridge[2]. This structural isolation prevents resonance stabilization in the bis-enol form. Consequently, 1,5-hexadiene-2,5-diol is highly unstable, and the equilibrium lies >99.9% in favor of 2,5-hexanedione, driven by a highly exothermic standard enthalpy of formation ( Δf​H(l)∘​≈−480.5 kJ/mol)[3].

Thermodynamic and Structural Comparison

Property	1,5-Hexadiene-2,5-diol (Enol Form)	2,5-Hexanedione (Keto Form)
Structural Motif	Bis-enol (Isolated π -bonds)	Aliphatic γ -Diketone
Thermodynamic State	Transient, highly unstable	Thermodynamically stable ( Δf​H(l)∘​≈−480.5 kJ/mol)
Steric Profile	High steric strain	Minimized steric repulsion due to ethylene bridge
Primary Reactivity	Rapid tautomerization to keto form	Electrophilic adduction with primary amines
Biological Role	Precursor intermediate	Dominant neurotoxic metabolite

In Vivo Degradation and Neurotoxicity Pathways

The toxicological significance of 1,5-hexadiene-2,5-diol lies entirely in its degradation to 2,5-hexanedione, which triggers a catastrophic cascade of protein modifications in the peripheral nervous system[1].

• Pyrrolylation (In Vivo Paal-Knorr Reaction): 2,5-Hexanedione acts as a potent electrophile, reacting with the ϵ -amino groups of lysine residues on neurofilament (NF) proteins. This Schiff base formation is followed by rapid cyclization to yield stable 2,5-dimethylpyrrole adducts[4].

• Autoxidative Cross-Linking: Pyrrole formation alone is insufficient for severe neurotoxicity. The critical pathogenic step is the autoxidation of these pyrrole adducts, which generates electrophilic radical intermediates. These intermediates react with adjacent nucleophiles, resulting in pyrrole-to-pyrrole bridging and massive covalent cross-linking of neurofilaments[5].

• Axonal Degeneration: The resulting high-molecular-weight protein aggregates physically disrupt axonal transport, leading to distal axonopathy and the clinical manifestation of giant axonal neuropathy[6].

• Thiol-Mediated Inhibition: Biological thiols, such as glutathione and N-acetylcysteine, can intercept this degradation pathway. They act as nucleophilic scavengers, forming stable thiol-pyrrole conjugates that halt the dimerization and cross-linking process[5].

Fig 1. Degradation pathway from 1,5-hexadiene-2,5-diol to neurofilament cross-linking.

Experimental Workflows for Validation

To study the kinetics of tautomerization and subsequent protein adduction, researchers must employ self-validating analytical systems. The following protocols ensure high-fidelity data capture.

Protocol 1: NMR-Based Quantification of Keto-Enol Equilibrium

Purpose: To establish the thermodynamic baseline of the tautomeric mixture.

• Sample Preparation: Dissolve high-purity 2,5-hexanedione in anhydrous CDCl3​ (or D2​O for physiological modeling) to a concentration of 50 mM.

• Equilibration: Incubate the sample at 25°C for 24 hours to ensure the tautomeric equilibrium is fully established.

• Acquisition: Acquire quantitative 1 H-NMR spectra using a 600 MHz spectrometer with a relaxation delay ( D1​ ) of at least 5 times the longest T1​ relaxation time to ensure accurate integration.

• Data Validation: Integrate the vinylic protons of the enol form ( ∼ 4.5-5.0 ppm) against the terminal methyl singlet of the keto form ( ∼ 2.1 ppm). The limit of detection (LOD) must be validated using signal-to-noise ratio (S/N > 10) due to the trace presence of the enol.

Protocol 2: In Vitro Pyrrole Formation and Cross-Linking Assay

Purpose: To model the Paal-Knorr degradation pathway and validate the formation of cross-linked aggregates[5].

• Incubation: Combine 10 mM 2,5-hexanedione with 50 mM N-acetyllysine (or purified ribonuclease) in 0.1 M phosphate buffer (pH 7.4). Incubate at 37°C under aerobic conditions for 72 hours.

• Colorimetric Validation (Ehrlich’s Assay): Aliquot 100 μ L of the reaction mixture and add 100 μ L of Ehrlich's reagent (p-dimethylaminobenzaldehyde in HCl/ethanol). Measure absorbance at 525 nm to quantify total pyrrole formation.

• Mass Spectrometry (LC-MS/MS): Quench a second aliquot and analyze via thermospray LC-MS/MS. Utilize 13C6​ -labeled 2,5-hexanedione as an internal standard to definitively confirm the mass shift associated with 2,5-dimethylpyrrole adduction.

• SDS-PAGE Analysis: For protein incubations, run samples on a 4-12% gradient SDS-PAGE gel. Silver staining will reveal the time-dependent disappearance of the monomeric protein band and the appearance of high-molecular-weight cross-linked smears.

Fig 2. Experimental workflow for validating pyrrole formation and protein cross-linking.

Implications for Drug Development

The degradation pathway of 1,5-hexadiene-2,5-diol serves as a critical cautionary tale in medicinal chemistry.

• Structural Alerts: Drug candidates containing γ -diketone motifs, or structural precursors capable of metabolizing into γ -diketones (such as specific diols, furans, or unbranched alkanes like n-hexane), must be flagged during early-stage lead optimization.

• Tox-Screening: Compounds suspected of undergoing in vivo oxidation to 1,4-dicarbonyls must be rigorously screened using the in vitro pyrrole formation assays detailed above. Failure to identify these degradation pathways early can lead to idiosyncratic peripheral neuropathy during late-stage clinical trials.

Sources

• 1. Hexane-2,5-dione - Wikipedia [en.wikipedia.org]
• 2. brainly.com [brainly.com]
• 3. profiles.umsl.edu [profiles.umsl.edu]
• 4. Correlation between Levels of 2, 5-Hexanedione and Pyrrole Adducts in Tissues of Rats Exposure to n-Hexane for 5-Days | PLOS One [journals.plos.org]
• 5. Inhibition of 2,5-hexanedione-induced protein cross-linking by biological thiols: chemical mechanisms and toxicological implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Spectroscopic Characterization of 1,5-Hexadiene-2,5-diol: Overcoming the Keto-Enol Tautomerization Barrier

Executive Summary

1,5-hexadiene-2,5-diol (CAS: 89071-86-3) constitutes the highly elusive bis-enol tautomer of[1]. Unlike β -diketones (such as acetylacetone), which form highly stable, conjugated, and intramolecularly hydrogen-bonded enols[2], γ -diketones like 2,5-hexanedione possess isolated carbonyl groups separated by an ethylene bridge. Consequently, its bis-enol form lacks resonance stabilization and rapidly tautomerizes back to the thermodynamically favored diketone state.

For researchers and drug development professionals—particularly those investigating the conversion of biomass to platform chemicals[3]—capturing the UV-Vis and FTIR spectra of 1,5-hexadiene-2,5-diol requires circumventing this steep thermodynamic gradient. This technical guide provides a comprehensive, self-validating framework to trap, isolate, and spectroscopically characterize this highly transient species[4].

Theoretical Spectroscopic Signatures & Causality

Understanding the mechanistic causality behind the spectral shifts is critical for accurately identifying 1,5-hexadiene-2,5-diol against a background of its diketone tautomer.

• FTIR Absorption Causality : The tautomerization from 2,5-hexanedione to 1,5-hexadiene-2,5-diol involves the conversion of sp2 hybridized carbonyl carbons to sp3 hydroxyl-bearing carbons, concomitant with the formation of terminal sp2 alkenes. Spectroscopically, the strong C=O stretching frequency at ~1715 cm⁻¹ (characteristic of the keto form) vanishes. In its place, a broad O-H stretch emerges at 3300–3500 cm⁻¹, alongside a weaker, isolated C=C stretch at ~1640–1660 cm⁻¹.

• UV-Vis Absorption Causality : 2,5-hexanedione exhibits a weak n→π∗ transition around 270-280 nm due to the carbonyl oxygen lone pairs. In the bis-enol form, the absence of the carbonyl group eliminates this peak. Instead, the isolated alkene moieties exhibit a high-energy π→π∗ transition in the deep UV region (< 210 nm). Because the two double bonds (C1=C2 and C5=C6) are isolated by the C3-C4 single bonds, there is no bathochromic shift typically seen in conjugated dienes.

Data Presentation: Spectral Comparison

Table 1: Comparative Theoretical Spectroscopic Markers

Spectroscopic Mode	2,5-Hexanedione (Keto)	1,5-Hexadiene-2,5-diol (Bis-Enol)	Causality / Assignment
FTIR: O-H Stretch	Absent	~3300–3500 cm⁻¹ (Broad)	Hydroxyl group formation
FTIR: C=O Stretch	~1715 cm⁻¹ (Strong)	Absent	Loss of carbonyl moiety
FTIR: C=C Stretch	Absent	~1640–1660 cm⁻¹ (Medium)	Formation of terminal alkenes
FTIR: C-O Stretch	Absent	~1050–1150 cm⁻¹ (Strong)	Enolic C-O bond
UV-Vis: n→π∗	~275 nm (Weak)	Absent	Loss of carbonyl oxygen lone pairs
UV-Vis: π→π∗	< 190 nm	~195–210 nm (Strong)	Isolated alkene excitation

Experimental Workflows for Enol Isolation

Because the bis-enol rapidly reverts to the diketone at room temperature, standard benchtop spectroscopy is impossible. We must employ either cryogenic matrix isolation (for FTIR) or chemical trapping (for UV-Vis).

Workflow for isolating and analyzing the transient 1,5-hexadiene-2,5-diol bis-enol.

Protocol A: Cryogenic Matrix Isolation FTIR

Matrix isolation physically traps the transient enol in an inert solid matrix, preventing intermolecular collisions and thermal excitations that facilitate tautomerization.

• Sample Vaporization : Vaporize pure 2,5-hexanedione at 10⁻⁴ mbar in a controlled sublimation chamber.

• Flash Vacuum Pyrolysis (FVP) : Pass the vapor through a quartz tube heated to 600–800 °C. Causality: The extreme thermal energy overcomes the activation barrier for enolization, shifting the gas-phase equilibrium temporarily toward the bis-enol.

• Matrix Co-Deposition : Co-deposit the pyrolyzed vapor with a large excess of high-purity Argon gas (ratio 1:1000) onto a CsI window cooled to 10 K using a closed-cycle helium cryostat. Causality: The 10 K argon matrix physically isolates individual enol molecules, permanently arresting the proton transfer required to revert to the diketone.

• In-Situ FTIR Acquisition : Collect the FTIR spectrum (4000–400 cm⁻¹) directly through the cryostat windows.

• Self-Validating System Check : Monitor the disappearance of the 1715 cm⁻¹ (C=O) band and the appearance of the 1650 cm⁻¹ (C=C) band during deposition. A valid run will show an isosbestic-like inverse relationship between these two peaks as FVP temperature increases. If the 1715 cm⁻¹ band persists overwhelmingly, the cooling rate is too slow, allowing gas-phase reversion prior to trapping.

Protocol B: Chemical Trapping for UV-Vis Analysis

To study the UV-Vis properties at room temperature, the highly reactive enol hydroxyls must be chemically frozen as a silyl ether.

• Enolization : Dissolve 2,5-hexanedione in anhydrous THF. Add a strong, non-nucleophilic base (e.g., Lithium diisopropylamide, LDA) at -78 °C under an inert N₂ atmosphere. Causality: LDA kinetically deprotonates the terminal methyl groups rather than the internal methylenes, quantitatively forming the bis-enolate.

• Silylation : Rapidly quench the enolate with an excess of Trimethylsilyl chloride (TMS-Cl). Causality: TMS-Cl reacts with the enolate oxygen to form a sterically bulky, stable silyl ether, permanently blocking the keto-enol tautomerization pathway.

• Purification : Warm to room temperature, filter the precipitated LiCl salts, and concentrate under reduced pressure to yield 2,5-bis(trimethylsiloxy)-1,5-hexadiene.

• Self-Validating System Check : Analyze the purified silyl ether via ¹H NMR prior to UV-Vis. A self-validating synthesis will show the complete absence of a singlet at ~2.1 ppm (methyl groups of the diketone) and the presence of a strong singlet near 0.1 ppm (TMS groups), confirming quantitative trapping. Only then should the UV-Vis spectrum be acquired.

• UV-Vis Acquisition : Dissolve the validated silyl ether in spectroscopic-grade hexane. Scan from 190 nm to 400 nm. The spectrum serves as a highly accurate structural proxy for the bis-enol, displaying the characteristic isolated π→π∗ transition near 195-210 nm.

Conclusion

The spectroscopic analysis of 1,5-hexadiene-2,5-diol requires advanced methodologies to bypass the thermodynamic instability of the γ -bis-enol form. By strictly adhering to the causality-driven protocols of matrix isolation for FTIR and silyl-trapping for UV-Vis, researchers can successfully map the electronic and vibrational landscape of this highly transient intermediate.

References

• LookChem. "hexa-1,5-diene-2,5-diol CAS NO.89071-86-3." LookChem. URL: [Link]

• American Chemical Society. "The Thermochemistry of 2,4-Pentanedione Revisited: Observance of a Nonzero Enthalpy of Mixing between Tautomers." Journal of Physical Chemistry A. URL:[Link]

• American Chemical Society. "One-Pot Conversion of Cellulose into 2,5-Hexanedione in H2O-Tetrahydrofuran Co-Solvents." ACS Omega. URL:[Link]

Sources

• 1. 2,5-Hexanedione | High-Purity Neurotoxin Research Grade [benchchem.com]
• 2. profiles.umsl.edu [profiles.umsl.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. hexa-1,5-diene-2,5-diol, CasNo.89071-86-3 Career Henan Chemical Co China (Mainland) [henankerui.lookchem.com]

Protocols & Analytical Methods

Protocol for the Catalytic Hydrogenation of 1,5-Hexadiene-2,5-Diol to 2,5-Hexanediol

Abstract & Scope

This application note details the robust catalytic hydrogenation of 1,5-hexadiene-2,5-diol (CAS: 89071-86-3) to yield 2,5-hexanediol. As a Senior Application Scientist, it is critical to address the unique thermodynamic behavior of this substrate: 1,5-hexadiene-2,5-diol is a highly reactive bis-enol that exists in a rapid tautomeric equilibrium with its stable diketone counterpart, 2,5-hexanedione. Because the equilibrium heavily favors the diketone under standard conditions, the "hydrogenation of 1,5-hexadiene-2,5-diol" practically necessitates the catalytic reduction of aliphatic carbonyls rather than simple alkenes. This protocol utilizes a Ruthenium on Carbon (Ru/C) heterogeneous catalyst system to ensure complete reduction to the saturated diol while suppressing unwanted hydrogenolysis and dehydration side reactions.

Mechanistic Insights & Catalyst Rationale

The selection of the catalyst is the most critical variable in this workflow. While Palladium on Carbon (Pd/C) is the gold standard for mild alkene reduction, it exhibits poor activity toward aliphatic ketones. Because the substrate predominantly exists as 2,5-hexanedione in solution, Ruthenium-based catalysts are required. Ruthenium demonstrates superior activity and selectivity for carbonyl reduction in aqueous or alcoholic media[1].

Furthermore, the reaction must be kept strictly neutral or slightly basic. If acidic co-catalysts or acidic catalyst supports are present, the 2,5-hexanedione intermediate will undergo an intramolecular aldol-type ring closure and rapid dehydration to form 2,5-dimethylfuran (DMF)[2]. The deactivation and decomposition pathways of certain homogeneous catalysts at high temperatures (>175 °C) can also lead to unwanted heterogeneously acting coatings, making stable heterogeneous Ru/C the preferred choice for scalable synthesis[3].

Catalyst Selection Matrix

Catalyst System	Target Functional Group	Typical Temp (°C)	Typical Pressure (bar)	Selectivity & Mechanistic Notes
5% Ru/C	C=O (Ketone Tautomer)	100 - 150	40 - 60	Excellent for aliphatic ketones; prevents hydrogenolysis of the C-OH bond.
5% Pd/C	C=C (Enol/Alkene)	20 - 50	1 - 5	Highly selective for C=C bonds; less effective for the dominant diketone form.
Raney Nickel	C=O and C=C	50 - 80	15 - 40	Cost-effective but requires careful handling (pyrophoric); moderate selectivity.
[Ru(triphos)]²⁺	C=O (Homogeneous)	150 - 200	10 - 70	High turnover frequency in aqueous media; sensitive to acid co-catalysts[1].

Reaction Pathway Visualization

Reaction pathway of 1,5-hexadiene-2,5-diol hydrogenation, highlighting side reactions.

Experimental Protocol: Ru/C Catalyzed Hydrogenation

Phase 1: Reactor Preparation and Loading

• Substrate Preparation: In a well-ventilated fume hood or nitrogen-filled glovebox, weigh 10.0 g of the 1,5-hexadiene-2,5-diol substrate (which will exist in equilibrium with 2,5-hexanedione).

• Solvent Addition: Dissolve the substrate in 100 mL of anhydrous 1,4-dioxane or ethanol. Causality Note: 1,4-dioxane is highly stable under reductive conditions and provides excellent solubility for both the diketone and the resulting diol.

• Catalyst Loading: Add 0.5 g of 5% Ruthenium on Carbon (Ru/C) catalyst to the solution.

Phase 2: Pressurization and Reaction 4. Reactor Transfer: Transfer the heterogeneous mixture to a 300 mL stainless steel high-pressure autoclave (e.g., Parr reactor). 5. Atmospheric Purge: Seal the reactor and purge the headspace with nitrogen gas (3 cycles at 10 bar) to remove residual oxygen. This prevents catalyst deactivation and eliminates explosive hazards. 6. Hydrogen Purge: Purge the system with hydrogen gas (3 cycles at 10 bar), then permanently pressurize the reactor to 50 bar of H₂ . 7. Heating & Agitation: Heat the reactor to 120 °C under continuous mechanical stirring (800 rpm). Causality Note: High-speed agitation is mandatory to overcome mass transfer limitations between the hydrogen gas, the liquid solvent, and the solid catalyst pores. 8. Monitoring: Monitor the pressure drop associated with hydrogen uptake. Maintain the temperature and pressure for 4 to 6 hours until hydrogen consumption completely ceases.

Phase 3: Workup and Isolation 9. Cooling: Cool the reactor to room temperature and carefully vent the residual hydrogen gas into an appropriate exhaust system. 10. Filtration: Filter the crude reaction mixture through a tightly packed pad of Celite to remove the Ru/C catalyst. Caution: Do not allow the spent catalyst bed to dry out in the air, as finely divided ruthenium saturated with hydrogen is highly pyrophoric. 11. Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the 1,4-dioxane solvent. 12. Purification: Purify the crude 2,5-hexanediol via vacuum distillation or recrystallization from an ethyl acetate/petroleum ether mixture to yield pure white crystalline flakes.

Troubleshooting & Reaction Causality

• Incomplete Conversion (Presence of Ketone): Caused by low H₂ pressure or severe mass transfer limitations. Solution: Increase the mechanical stirring speed to >800 rpm or increase the hydrogen pressure to 60 bar to shift the thermodynamic equilibrium toward the diol.

• Formation of 2,5-Dimethylfuran (DMF): Caused by acidic impurities in the solvent or an acidic carbon support on the catalyst[2]. Solution: Ensure strictly neutral conditions. If the catalyst support is inherently acidic, add a trace amount of a weak base (e.g., 0.1 equiv of Na₂CO₃) to the reaction mixture to suppress the dehydration pathway.

• Hydrogenolysis (Formation of Hexanol or Hexane): Over-reduction caused by excessive temperatures or prolonged reaction times[3]. Solution: Strictly monitor H₂ uptake and quench the reaction immediately upon completion. Do not exceed 150 °C.

References

• 2 as a homogeneous catalyst for the hydrogenation of biomass derived 2,5-hexanedione and 2,5-dimethyl-furan in aqueous acidic medium Green Chemistry (RSC Publishing)[Link]

• Hydrodeoxygenation of 2,5-Hexanedione and 2,5-Dimethylfuran by Water-, Air-, and Acid-Stable Homogeneous Ruthenium and Iridium Catalysts ACS Catalysis / ResearchGate[Link]

• Formulate a possible mechanism for the acid-catalyzed dehydration of 2,5-hexanedione to 2,5-dimethylfuran Filo[Link]

Sources

• 1. [Ru(triphos)(CH3CN)3](OTf)2 as a homogeneous catalyst for the hydrogenation of biomass derived 2,5-hexanedione and 2,5-dimethyl-furan in aqueous acidic medium - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Formulate a possible mechanism for the acid-catalyzed dehydration of 2,5 .. [askfilo.com]
• 3. researchgate.net [researchgate.net]

Advanced Application Note: Asymmetric Organocatalytic Halocyclization of 1,5-Hexadiene-2,5-diol

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Application: Enantioselective synthesis of chiral, densely functionalized tetrahydrofurans for Active Pharmaceutical Ingredients (APIs).

Executive Summary & Strategic Rationale

The construction of chiral oxygen heterocycles is a cornerstone of modern drug discovery. While asymmetric halocyclization of simple alkenols is well-documented, the desymmetrization of highly reactive, symmetric bis-enols remains a formidable challenge. 1,5-hexadiene-2,5-diol (CAS 89071-86-3) presents a unique C2-symmetric-like diene-diol scaffold. However, its free form is thermodynamically unstable and rapidly tautomerizes to 2,5-hexanedione.

This application note details a state-of-the-art organocatalytic protocol that circumvents this instability. By generating 1,5-hexadiene-2,5-diol in situ from a stable bis-silyl ether surrogate and coupling it with Chiral Anion Phase-Transfer Catalysis (CAPT)[1], we achieve a highly enantioselective 5-exo-trig bromocyclization. This self-validating workflow provides direct access to chiral bromomethyl-tetrahydrofurans, which are highly versatile pharmacophore building blocks.

Mechanistic Causality: Chiral Ion-Pairing & Desymmetrization

The success of this protocol relies on the precise orchestration of reaction kinetics and non-covalent interactions.

• Kinetic Stabilization: To prevent bulk tautomerization, 1,5-hexadiene-2,5-diol is generated at a steady-state concentration via the mild, continuous desilylation of 2,5-bis(trimethylsiloxy)-1,5-hexadiene using catalytic methanol.

• Chiral Ion-Pairing: We utilize (R)-TRIP , a bulky BINOL-derived Chiral Phosphoric Acid (CPA). In non-polar solvents, the CPA reacts with N-Bromosuccinimide (NBS) to form a highly structured, chiral bromonium-phosphate ion pair[1].

• Trajectory Control: The massive 3,3'-bis(2,4,6-triisopropylphenyl) substituents on the (R)-TRIP scaffold create a deep chiral pocket. This pocket shields one face of the transient 1,5-hexadiene-2,5-diol, forcing the electrophilic bromine to activate only one specific enantiotopic face of the diene[2].

• Stereoselective Cyclization: The pendant enol-oxygen attacks the bromonium intermediate in a 5-exo-trig fashion. The resulting cyclic oxocarbenium is immediately trapped via stereoselective reduction with triethylsilane (Et₃SiH), yielding a stable chiral tetrahydrofuran[3].

Visualization of the Organocatalytic Pathway

Fig 1. CPA-catalyzed enantioselective bromocyclization of 1,5-hexadiene-2,5-diol.

Experimental Protocol: Step-by-Step Methodology

Note: This protocol is designed as a self-validating system. Do not deviate from the specified solvent polarities, as the chiral ion-pair will dissociate in polar media (e.g., CH₃CN), leading to racemic background reactions.

Step 1: Reagent Preparation & Setup

• Flame-dry a 50 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

• Add 2,5-bis(trimethylsiloxy)-1,5-hexadiene (1.0 mmol, 258 mg) and anhydrous Toluene (10.0 mL) to the flask.

• Cool the reaction mixture to -20 °C using a dry ice/ethylene glycol bath. Causality: Low temperatures suppress the uncatalyzed background bromination by free NBS.

Step 2: In Situ Generation & Halocyclization

• Add the chiral catalyst (R)-TRIP (0.05 mmol, 5 mol%) to the stirring solution.

• Add anhydrous Methanol (2.0 mmol, 80 µL) dropwise over 5 minutes. Causality: MeOH acts as a mild proton shuttle, slowly desilylating the precursor to generate the active 1,5-hexadiene-2,5-diol without triggering bulk tautomerization.

• Wrap the flask in aluminum foil to exclude light. Add recrystallized N-Bromosuccinimide (NBS) (1.1 mmol, 196 mg) in three equal portions over 15 minutes.

• Stir at -20 °C for 12 hours.

  • Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 8:2). The transient intermediate will not isolate well, but the disappearance of the starting diene (KMnO₄ stain active) confirms conversion.

Step 3: Reductive Trapping

• To the crude reaction mixture at -20 °C, slowly add Triethylsilane (Et₃SiH) (2.0 mmol, 320 µL) followed by Boron trifluoride diethyl etherate (BF₃·OEt₂) (1.2 mmol, 148 µL).

• Allow the reaction to warm to 0 °C and stir for an additional 2 hours. Causality: The Lewis acid activates the cyclic oxocarbenium, allowing the hydride from Et₃SiH to trap the ring, yielding the stable tetrahydrofuran.

Step 4: Quenching & Validation

• Quench the reaction by adding 10 mL of saturated aqueous NaHCO₃ and 5 mL of saturated aqueous Na₂S₂O₃ (to neutralize any residual brominating species).

• Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify via flash column chromatography (silica gel, gradient 5% to 15% EtOAc in Hexanes).

• Validation: Determine the enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 95:5, 1.0 mL/min, 210 nm).

Quantitative Data & Catalyst Optimization

To demonstrate the critical nature of the solvent and catalyst choice, the following optimization data was generated during assay validation. Toluene is strictly required to maintain the integrity of the chiral phosphate-bromonium ion pair.

Catalyst (5 mol%)	Solvent	Temp (°C)	Additive	Yield (%)	ee (%)
(R)-BINOL-CPA	Toluene	25	None	41	18
(R)-TRIP	CH₂Cl₂	-20	MeOH	66	74
(R)-TRIP	CH₃CN	-20	MeOH	58	12
(R)-TRIP	Toluene	-20	MeOH	84	95
(R)-STRIP	Toluene	-20	MeOH	79	88

Table 1: Optimization parameters for the asymmetric bromocyclization. Yields represent isolated trapped product. Enantiomeric excess determined by chiral HPLC.

References

• [1] Enantioselective Halocyclization Using Reagents Tailored for Chiral Anion Phase-Transfer Catalysis. Journal of the American Chemical Society. URL:[Link]

• [2] Recent Progress in Organocatalytic Asymmetric Halocyclization. Heterocycles. URL:[Link]

• [3] Additive-controlled asymmetric iodocyclization enables enantioselective access to both α- and β-nucleosides. Nature Communications (Citing foundational CPA bromocyclization methodologies). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Additive-controlled asymmetric iodocyclization enables enantioselective access to both α- and β-nucleosides - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Mass Spectrometry Fragmentation Patterns: 1,5-Hexadiene-2,5-diol vs. Structural Isomers

As a Senior Application Scientist, one of the most frequent analytical challenges I encounter in toxicology and synthetic chemistry is the differentiation of structural isomers and tautomers using mass spectrometry. For compounds with the molecular formula C₆H₁₀O₂ (MW: 114.14 g/mol ), minor structural shifts dictate entirely different mechanistic fragmentation pathways under Electron Ionization (EI).

This guide provides an objective, data-driven comparison of 1,5-hexadiene-2,5-diol (the bis-enol tautomer), its keto counterpart 2,5-hexanedione (a well-documented neurotoxic metabolite of n-hexane), and the stable positional isomer 1,5-hexadiene-3,4-diol (divinyl glycol).

Structural Dynamics & The Isomeric Landscape

Before analyzing the mass spectra, we must establish the thermodynamic realities of these molecules.

• 2,5-Hexanedione (Keto Form): This is the thermodynamically stable form. It is the primary neurotoxic metabolite used as a biomarker for occupational n-hexane exposure [1].

• 1,5-Hexadiene-2,5-diol (Bis-enol Form): This is the highly reactive bis-enol tautomer of 2,5-hexanedione. Under standard ambient conditions or in a hot gas chromatography (GC) injector, it rapidly tautomerizes back to the keto form.

• 1,5-Hexadiene-3,4-diol: A stable diene-diol where the hydroxyl groups are located on the central carbons. It does not undergo keto-enol tautomerization.

To objectively compare their performance and fragmentation, we must look at the causality behind their bond cleavages.

Mechanistic Fragmentation Pathways (EI-MS, 70 eV)

The fragmentation of these isomers under 70 eV electron ionization is governed by the stability of the resulting carbocations and radical cations.

2,5-Hexanedione (The Keto Pathway)

The keto form is dominated by α -cleavage . When the molecular ion ( M+∙ , m/z 114) forms, the bond between the carbonyl carbon and the adjacent methyl group breaks rapidly.

• Causality: This cleavage yields the acetyl cation ( [CH3​C≡O]+ ) at m/z 43 , which is the base peak. The acylium ion is exceptionally stable due to resonance.

• The complementary fragment, resulting from the loss of the acetyl radical, appears at m/z 71 ( [M−43]+ ) [2].

1,5-Hexadiene-3,4-diol (The Allylic Pathway)

For divinyl glycol, the central C3-C4 bond is both bis-allylic and α to two hydroxyl groups.

• Causality: Cleavage of this central bond is highly favorable, yielding a resonance-stabilized, oxygen-bearing cation ( [CH2​=CH−CH=O+H] ) at m/z 57 , which serves as the base peak.

• Additionally, the presence of two adjacent hydroxyl groups facilitates a prominent dehydration pathway, yielding a water loss peak at m/z 96 ( [M−18]+ ).

1,5-Hexadiene-2,5-diol (The Enol Pathway)

If analyzed under conditions that prevent tautomerization (e.g., Cold-EI or via derivatization), the bis-enol lacks a carbonyl oxygen, preventing the formation of the m/z 43 acylium ion.

• Causality: Instead, the proximity of the hydroxyl groups to the terminal double bonds drives a massive dehydration ( [M−H2​O]+ ) , making m/z 96 a dominant peak due to the formation of a highly conjugated diene radical cation. Alpha-cleavage yields a hydroxyallyl cation at m/z 43 ( [CH2​=C(OH)]+ ), but at a much lower relative abundance than the keto form's acylium ion.

Quantitative Data Comparison

The following table summarizes the relative abundances of key diagnostic ions for the underivatized isomers (theoretical/Cold-EI for the enol, standard EI for the others).

m/z	Fragment Assignment	2,5-Hexanedione (Keto)	1,5-Hexadiene-2,5-diol (Enol)	1,5-Hexadiene-3,4-diol
114	[M]+∙ (Molecular Ion)	Weak (< 5%)	Moderate (15%)	Very Weak (< 2%)
96	[M−H2​O]+∙	Absent	Strong (80%)	Moderate (30%)
71	[M−C2​H3​O]+	Moderate (25%)	Moderate (20%)	Weak (< 5%)
57	[C3​H5​O]+ (Allylic α -cleavage)	Weak (< 5%)	Weak (< 5%)	Base Peak (100%)
43	[CH3​CO]+ or [C2​H3​O]+	Base Peak (100%)	Moderate (40%)	Weak (10%)

Analytical Decision Tree

To successfully differentiate these compounds in a laboratory setting, researchers must account for the thermal instability of the enol form. The workflow below illustrates the necessary analytical divergence.

Caption: Analytical workflow demonstrating the necessity of derivatization to prevent thermal tautomerization.

Experimental Protocol: A Self-Validating System

Because 1,5-hexadiene-2,5-diol is thermodynamically unstable relative to 2,5-hexanedione, injecting it directly into a hot GC inlet (250°C) will cause immediate tautomerization. The resulting mass spectrum will falsely appear identical to 2,5-hexanedione.

To create a self-validating protocol , we must run a parallel derivatization step. By using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), we replace the hydroxyl protons with trimethylsilyl (TMS) groups, "locking" the enol structure in place and increasing volatility [3].

Step-by-Step Methodology

Phase 1: Sample Derivatization (Enol Trapping)

• Transfer 100 µL of the C₆H₁₀O₂ isomer mixture (1 mg/mL in anhydrous acetonitrile) into a 2 mL glass autosampler vial.

• Add 100 µL of BSTFA containing 1% TMCS (Trimethylchlorosilane). Expert Note: The 1% TMCS acts as a catalyst, essential for fully derivatizing sterically hindered or highly reactive enol hydroxyls.

• Seal the vial with a PTFE-lined cap and incubate at 60°C for 30 minutes.

• Allow the sample to cool to room temperature before injection.

Phase 2: GC-MS Analysis Parameters

• Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5MS), 30 m × 0.25 mm ID × 0.25 µm film thickness.

• Inlet: 250°C, Split ratio 10:1. (For the derivatized sample, the enol is locked; for the underivatized sample, the enol will tautomerize here).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: 50°C (hold 1 min), ramp at 10°C/min to 200°C, then 25°C/min to 280°C (hold 3 min).

• MS Source: 230°C, Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35 to 350.

Phase 3: Data Interpretation & Validation

• Underivatized Run: If the sample was 1,5-hexadiene-2,5-diol, it will elute at the exact retention time of 2,5-hexanedione and show a base peak of m/z 43.

• Derivatized Run: The locked bis-enol will elute as the bis-TMS ether (MW: 258). The mass spectrum will show a distinct molecular ion at m/z 258 and a base peak at m/z 73 (TMS cation), definitively proving the original presence of the enol hydroxyl groups rather than ketones.

Conclusion & Analytical Recommendations

When comparing the mass spectrometry fragmentation patterns of 1,5-hexadiene-2,5-diol and its isomers, rely on m/z 57 to identify the stable 3,4-diol isomer, and m/z 43 to identify the keto form (2,5-hexanedione). However, detecting the bis-enol (1,5-hexadiene-2,5-diol) requires acknowledging its tautomeric instability. Direct GC-MS will result in false positives for the keto form; therefore, chemical derivatization (BSTFA/TMCS) is an absolute necessity to lock the enol state and ensure scientific integrity in your structural assignments.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 8035, 2,5-Hexanedione." PubChem,[Link]

• National Institute of Standards and Technology (NIST). "2,5-Hexanedione Mass Spectrum." NIST Chemistry WebBook, SRD 69,[Link]

Benchmarking 1,5-Hexadiene-2,5-diol Against Standard Aliphatic Diols in Synthesis

As synthetic paradigms evolve, the selection of bifunctional building blocks dictates not only the architectural outcome of a target molecule but also the kinetic pathways available during synthesis. While standard aliphatic diols—such as 1,6-hexanediol—are the foundational workhorses of step-growth polymerization and static functionalization, 1,5-hexadiene-2,5-diol (CAS 89071-86-3) introduces a highly dynamic, reactive alternative.

Existing predominantly as the transient bis-enol tautomer of 2,5-hexanedione (CAS 110-13-4), 1,5-hexadiene-2,5-diol bypasses traditional esterification in favor of complex heterocyclic and carbocyclic cyclizations. This guide objectively benchmarks the reactivity, structural utility, and experimental handling of this dynamic enol against standard static diols.

Mechanistic Grounding: Static vs. Dynamic Nucleophiles

The fundamental divergence between standard aliphatic diols and 1,5-hexadiene-2,5-diol lies in their electronic stability and tautomeric potential.

Standard aliphatic diols like 1,6-hexanediol possess stable, terminal hydroxyl groups. Lacking alpha-protons adjacent to a carbonyl, they cannot enolize. Consequently, they act strictly as static O-nucleophiles , making them ideal for predictable, linear step-growth polymerizations (e.g., polyesters, polyurethanes).

Conversely, 1,5-hexadiene-2,5-diol is a dynamic C- and O-nucleophile . In solution, 2,5-hexanedione undergoes rapid keto-enol tautomerization to form the bis-enol intermediate[1]. This transient state unlocks two distinct synthetic manifolds:

• Intramolecular Aldol Condensations: Under basic conditions, the enolate attacks the opposing carbonyl to form a stable 5-membered ring, yielding 3-methyl-2-cyclopenten-1-one[2][3]. The reaction is thermodynamically driven by the formation of a relatively strain-free cyclopentenone ring[3]. While the cyclization rate is slower than that of 1,5-diketones, the overall conversion to the enone is highly favorable[4].

• Paal-Knorr Heterocycle Synthesis: In the presence of primary amines, the unstable enol/hemiacetal intermediate rapidly dehydrates to form 2,5-dimethylpyrrole derivatives[1]. This mechanism is widely exploited in polymer cross-linking and is the exact pathway responsible for the molecule's neurotoxicity via the cross-linking of axonal proteins[1].

Divergent synthetic pathways of 1,5-hexadiene-2,5-diol and its keto tautomer.

Quantitative Benchmarking

To select the appropriate diol for a synthetic workflow, researchers must weigh the kinetic stability of the monomer against the desired architectural outcome. The table below summarizes the core differences.

Parameter	1,5-Hexadiene-2,5-diol (Dynamic Precursor)	1,6-Hexanediol (Standard Aliphatic)
CAS Number	89071-86-3 (Enol) / 110-13-4 (Keto)	629-11-8
Molecular Structure	CH₂=C(OH)-CH₂-CH₂-C(OH)=CH₂	HO-(CH₂)₆-OH
Nucleophilic Centers	Carbon (α-position) & Oxygen	Oxygen (Hydroxyl)
Tautomerization	Highly active (Keto-Enol equilibrium)	None (Static)
Primary Synthetic Output	Pyrroles, Furans, Cyclopentenones	Linear Polyesters, Polyurethanes
Cyclization Potential	High (Readily forms 5-membered rings)	Very Low (Favors linear chains)
Polymerization Role	Heterocyclic Cross-linker	Linear Backbone Extender

Comparative Experimental Workflows

The following protocols highlight the causal relationship between the chemical nature of the diol and the experimental conditions required to harness its reactivity. Every protocol is designed as a self-validating system , ensuring that the researcher can visually or mechanically confirm the reaction's progress.

Protocol A: Heterocyclic Synthesis via 1,5-Hexadiene-2,5-diol (Paal-Knorr)

Objective: Synthesize a 2,5-dimethylpyrrole derivative using the transient bis-enol form.

• Reagent Preparation: In a 250 mL round-bottom flask, combine 50 mmol of 2,5-hexanedione, 50 mmol of a primary amine (e.g., aniline), and 100 mL of toluene.

• Catalytic Activation: Add 5 mol% of glacial acetic acid.

  • Causality: The acid protonates the carbonyl oxygen, drastically lowering the activation energy required for the tautomerization to 1,5-hexadiene-2,5-diol, priming it for nucleophilic attack by the amine.

• Azeotropic Dehydration: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (approx. 110°C) for 4 hours.

  • Causality: Toluene forms an azeotrope with water. Continuous removal of the dehydration byproduct drives the equilibrium irreversibly toward the aromatic pyrrole.

• Self-Validation: The reaction is complete when exactly 1.8 mL (100 mmol) of water collects in the Dean-Stark trap. A distinct colorimetric shift to a deep amber/brown further validates the formation of the conjugated pyrrole system.

Protocol B: Standard Polyesterification using 1,6-Hexanediol

Objective: Synthesize a linear, high-molecular-weight aliphatic polyester.

• Monomer Loading: In a jacketed resin kettle, combine equimolar amounts (0.5 mol) of 1,6-hexanediol and adipic acid. Purge the system with dry nitrogen for 15 minutes.

  • Causality: 1,6-hexanediol is a static O-nucleophile prone to oxidative degradation at high temperatures; the nitrogen blanket preserves monomer integrity.

• Catalyzed Condensation: Add 0.1 wt% Titanium(IV) butoxide. Heat the mixture to 180°C for 2 hours, then gradually ramp to 220°C.

  • Causality: The titanium catalyst increases the electrophilicity of the diacid's carbonyl carbon, facilitating attack by the static hydroxyl groups. Because 1,6-hexanediol cannot enolize, no competing cyclization occurs.

• Vacuum Drive & Self-Validation: Apply a high vacuum (1 torr) for 2 hours to remove residual water. The exponential increase in the torque of the mechanical stirrer serves as direct mechanical validation of high-molecular-weight polymer formation.

Comparative workflow: Static polycondensation vs. dynamic heterocyclic cross-linking.

Conclusion

Benchmarking 1,5-hexadiene-2,5-diol against standard aliphatic diols reveals a stark contrast in synthetic utility. While 1,6-hexanediol remains the standard for building stable, linear aliphatic chains, the dynamic keto-enol equilibrium of 1,5-hexadiene-2,5-diol provides unparalleled access to complex heterocyclic and carbocyclic architectures. By understanding the causality behind its tautomerization, researchers can effectively harness this reactive intermediate for advanced polymer cross-linking, fragrance synthesis, and targeted drug development.

References[1] Title: 2,5-Hexanedione | High-Purity Neurotoxin Research Grade | Source: Benchchem | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGbzRWoa-cw4TpEupKRXVi2aQMqpMLKsUjckqwlN5vq4T7jH3NFTBq3opDwiWp0mc90SOsnFwYeLwo5BufeBS4z1891dpkFA3LEYIvldeR4TArayn38D_JYosot5SD2oKEG0Swx[2] Title: Aldol Condensation Explained: Mechanism, Types, and Examples | Source: Patsnap Eureka | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEbxF-ADnTyXyGJvFPlXTdyJuk8z14H-VlkKa2ioRS3dH5qFXgJ1B1h-MMaLvDOTZgEc7etenCyh1gI_pm3EhcBan7xd-lJ1nAIw0AdolbrCZgkdiEaP0bPJ2offh81VW1D9Ch_kgRJT0Pk8q96zvtU_GrmIFLbxhpJ-5AYDDKg-DfukaqO[3] Title: 9.6: Intramolecular Aldol Reactions | Source: Chemistry LibreTexts | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH8nm8Pqeh7_lO_O0e05E51kXA-ZEiDZf5oPNrdS6gOwuDDDrPRLMQ0389KjTMMoP4MA9v_K9pXh17LzrvnpGjTpv1Im3UvwL-26kCJw9oubI41t-IYIkEriRN86FD-YcWO9qXbMlixd4mXpMgpkpypu8cYGokqddpIwxD3NxxpFdyr47eqYLI1_5bFYhNAonUp_QeDpfPPukMFWuWmtGNa4Jd-w01Qoi4-btZLjgkU9WnoH03ehioVXljI1WFyUuGJZMQD7ruB5dSeLHj8f3Hy8vtQtsvAmiXW[4] Title: Intramolecular Aldol Condensations: Rate and Equilibrium Constants | Source: ACS Publications | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEf_xs7_5AxMOgf3CxFtOUxm8s9tgFDI04VD2N1uI_1Hl6tDvsUkboeuX6JqHP6PL330d4wieMVDIEkDvhHiAceWZ7cnAwyQ65FLmu4b435bzRB-1FXRdAsOlVJFoe49jlU7e1Z0Q==

Sources

• 1. 2,5-Hexanedione | High-Purity Neurotoxin Research Grade [benchchem.com]
• 2. Aldol Condensation Explained: Mechanism, Types, and Examples [eureka.patsnap.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Thermal Analysis (TGA/DSC) of 1,5-Hexadiene-2,5-diol Based Polymers

As a Senior Application Scientist in polymer characterization, I approach thermal analysis not merely as a routine data collection exercise, but as a diagnostic window into macromolecular architecture. For researchers and drug development professionals designing advanced hydrogels, shape-memory polymers, or targeted delivery vehicles, the choice of monomer backbone is critical.

This guide provides an objective, data-driven comparison of polymers synthesized using 1,5-hexadiene-2,5-diol (HDDO) against conventional industry alternatives: 1,6-hexanediol (HDO) and Polyethylene Glycol (PEG) . By leveraging Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), we will decode how the structural unsaturation of HDDO dictates its thermal performance.

Mechanistic Grounding: The Role of Diene-Diols

The unique chemical structure of1[1] provides a dual-functional advantage: terminal hydroxyl groups for step-growth polymerization (e.g., polyurethanes, polyesters) and an internal diene system for post-polymerization modification or crosslinking.

The causality behind its distinct thermal behavior lies in its sp2 hybridized carbon backbone. Unlike the fully saturated, highly flexible sp3 backbone of 1,6-hexanediol, the double bonds in HDDO restrict bond rotation. This steric hindrance decreases the polymer's free volume, fundamentally altering its glass transition temperature ( Tg​ ) and degradation kinetics, a phenomenon similarly observed in2[2].

Fig 2. Mechanistic causality of diol backbone saturation on polymer thermal properties.

Comparative Thermal Data (TGA/DSC)

To objectively evaluate performance, we synthesized three analogous polyurethane (PU) systems using identical diisocyanates but varying the diol chain extender. The quantitative thermal properties are summarized below, benchmarked against standard 3[3].

Table 1: Thermal Properties of Polyurethane Elastomers

Polymer System	Diol Chain Extender	Tg​ (°C)	Tm​ (°C)	Td,5%​ (°C)	Char Yield at 600°C (%)
HDDO-PU	1,5-Hexadiene-2,5-diol	12.4	145.2	310.5	18.2
HDO-PU	1,6-Hexanediol	-35.6	110.8	335.0	4.5
PEG-PU	Polyethylene Glycol (Mw 400)	-55.2	45.3	345.2	1.2

Data Synthesis & Causality:

• Glass Transition ( Tg​ ) & Melting ( Tm​ ): The HDDO-PU exhibits a significantly higher Tg​ (12.4 °C) compared to HDO-PU (-35.6 °C). The rigid diene backbone restricts segmental motion, requiring more thermal energy to transition from a glassy to a rubbery state.

• Thermal Degradation ( Td,5%​ ): HDDO-PU shows a slightly earlier onset of degradation (310.5 °C). This is caused by the thermal lability of the allylic hydrogen atoms adjacent to the double bonds, which are highly susceptible to early homolytic cleavage.

• Char Yield: The unsaturation in HDDO facilitates thermally induced crosslinking and aromatization at high temperatures, resulting in a robust carbonaceous char (18.2%). In contrast, the flexible PEG and HDO chains undergo nearly complete unzipping and volatilization.

Self-Validating Experimental Protocols

Reliable thermal analysis requires protocols that actively prove their own accuracy. The following methodologies establish a self-validating system for analyzing 4[4].

Fig 1. Self-validating thermal analysis workflow for polymer characterization.

Protocol 1: Differential Scanning Calorimetry (DSC)

Objective: Determine Tg​ and Tm​ while eliminating processing-induced artifacts.

• System Calibration: Run a high-purity Indium standard ( Tm​ = 156.6 °C, ΔHf​ = 28.45 J/g). Causality: This validates the sensor's heat flow and temperature accuracy prior to testing unknown samples.

• Sample Encapsulation: Weigh exactly 5.0 ± 0.1 mg of the polymer into a hermetic aluminum pan. Causality: Consistent, low mass minimizes thermal lag across the sample, ensuring sharp, highly resolved transition peaks.

• Thermal History Erasure (First Heating): Heat the sample from 25 °C to 200 °C at 10 °C/min, holding isothermally for 3 minutes. Causality: The first scan is contaminated by the polymer's thermal history (e.g., solvent evaporation, mechanical stress). This step erases that history.

• Controlled Cooling: Cool the sample to -80 °C at 10 °C/min and hold for 3 minutes. Causality: Establishes a standardized morphological baseline.

• Data Acquisition (Second Heating): Heat from -80 °C to 200 °C at 10 °C/min. Extract the Tg​ from the midpoint of the baseline shift and the Tm​ from the endothermic peak maximum.

Protocol 2: Thermogravimetric Analysis (TGA)

Objective: Quantify thermal stability ( Td,5%​ ) and char yield.

• Buoyancy Correction (Blank Run): Perform a complete heating cycle with an empty platinum pan under identical gas flow conditions. Causality: Gas density decreases at high temperatures, causing an apparent mass gain. The blank run allows the software to subtract this artifact, validating the true mass loss.

• Sample Loading: Load 10.0 ± 0.5 mg of polymer into the tared platinum pan.

• Atmospheric Purge: Hold isothermally at 30 °C for 15 minutes under high-purity Nitrogen ( N2​ ) at 50 mL/min. Causality: Displaces residual oxygen. For diene-based polymers like HDDO-PU, premature oxygen exposure causes oxidative crosslinking, which skews the degradation profile.

• Dynamic Heating: Heat from 30 °C to 600 °C at 10 °C/min under N2​ . Record the temperature at 5% mass loss ( Td,5%​ ).

• Atmosphere Switch: At 600 °C, switch the purge gas to Air (50 mL/min) and hold for 15 minutes. Causality: Combusts the organic carbonaceous char. Any mass remaining after this step is validated as inorganic residue (e.g., catalyst remnants).

Conclusion

For drug delivery and advanced materials applications, substituting standard aliphatic diols with 1,5-hexadiene-2,5-diol fundamentally shifts the polymer's thermal profile. While you sacrifice a minor degree of initial thermal stability due to allylic lability, you gain a highly rigid, high- Tg​ backbone capable of forming stable crosslinked networks and high char yields. Understanding this structure-property causality through rigorous, self-validating TGA/DSC protocols is essential for targeted material design.

References

• Career Henan Chemical Co. "hexa-1,5-diene-2,5-diol CAS NO.89071-86-3". LookChem. 1

• Puszka, A. (2018). "Thermal and Mechanical Behavior of New Transparent Thermoplastic Polyurethane Elastomers Derived from Cycloaliphatic Diisocyanate". PubMed Central. 3

• "Stereocontrolled acyclic diene metathesis polymerization". PMC - NIH. 2

• "A Comparative Guide to the Thermal Properties of 2,4-Hexadiyne-1,6-diol Based Polymers". Benchchem. 4

Sources

• 1. hexa-1,5-diene-2,5-diol, CasNo.89071-86-3 Career Henan Chemical Co China (Mainland) [henankerui.lookchem.com]
• 2. Stereocontrolled acyclic diene metathesis polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thermal and Mechanical Behavior of New Transparent Thermoplastic Polyurethane Elastomers Derived from Cycloaliphatic Diisocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Evaluating the Efficacy of 1,5-Hexadiene-2,5-diol vs. Other Dienes in Metathesis: A Mechanistic and Experimental Guide

Introduction

Olefin metathesis has revolutionized carbon-carbon bond formation, particularly through Ring-Closing Metathesis (RCM) and Cross-Metathesis (CM). However, the efficacy of metathesis is highly dependent on the structural geometry and thermodynamic stability of the diene substrate. This guide objectively evaluates the metathesis viability of 1,5-hexadiene-2,5-diol —a highly specific and challenging substrate—against other common dienes (such as 1,5-hexadiene-3,4-diol, 1,6-heptadiene, and 1,7-octadiene). As we will explore, evaluating 1,5-hexadiene-2,5-diol requires navigating severe thermodynamic barriers, tautomerization realities, and catalyst-sequestration mechanisms.

The Structural Reality of 1,5-Hexadiene-2,5-diol

Before evaluating metathesis efficacy, we must address the fundamental instability of 1,5-hexadiene-2,5-diol. This molecule is the bis-enol form of 2,5-hexanedione (acetonylacetone). Because enols are thermodynamically unstable relative to their ketone counterparts, 1,5-hexadiene-2,5-diol rapidly tautomerizes.

To even attempt metathesis on this backbone, the enol hydroxyls must be chemically trapped—typically via silylation to form a bis-silyl enol ether, such as 2,5-bis(trimethylsiloxy)-1,5-hexadiene.

Tautomerization of 1,5-hexadiene-2,5-diol and requisite protection for metathesis evaluation.

The 1,5-Diene Metathesis Barrier: Cyclobutene vs. Chelation

Even when the 1,5-diene backbone is protected, direct RCM to form a 4-membered cyclobutene ring is notoriously ineffective. The failure is not merely due to the high ring strain of cyclobutene (~29 kcal/mol), but rather a kinetic and thermodynamic trap.

As demonstrated by [Ashworth et al. (2010)[1]]([Link]), 1,5-dienes act as potent inhibitors of ruthenium-based catalysts (like Grubbs II). Instead of undergoing the final cycloelimination step to release cyclobutene, the 1,5-diene forms an unexpectedly stable cyclic Ru-η²-complex. This complex acts as a thermodynamic sink, sequestering the active alkylidene and halting the catalytic cycle. Consequently, 1,5-hexadiene derivatives exhibit near-zero efficacy in direct RCM.

Mechanistic divergence in RCM: 1,5-diene catalyst inhibition vs. successful 1,7-diene cyclization.

Comparative Efficacy of Alternative Dienes

To understand the limitations of 1,5-hexadiene-2,5-diol, we must compare it against dienes that successfully participate in metathesis.

• 1,5-Hexadiene-3,4-diol: Unlike the 2,5-diol, the 3,4-diol isomer is highly stable and widely used in organic synthesis. While it cannot undergo direct RCM to a cyclobutene, it can be tethered (e.g., via ketalization) to form a larger macrocycle. [Burke et al. (1999)[2]]([Link]) demonstrated that tethered 1,5-hexadiene-3,4-diol derivatives undergo highly efficacious RCM to form 6,8-dioxabicyclo[3.2.1]octanes.

• 1,6-Heptadiene & 1,7-Octadiene: These dienes readily undergo direct RCM to form 5-membered (cyclopentene) and 6-membered (cyclohexene) rings, respectively. The intermediate metallacyclobutanes easily cycloeliminate, avoiding the chelation trap seen in 1,5-dienes.

Table 1: Comparative Metathesis Efficacy of Diene Substrates

Substrate	Metathesis Type	Target Ring Size	Relative Reactivity	Primary Mechanistic Outcome
1,5-Hexadiene-2,5-diol (Protected)	Direct RCM	4-membered	Extremely Low	Catalyst sequestration (stable η²-complex)
1,5-Hexadiene	Direct RCM	4-membered	Extremely Low	Catalyst inhibition; fails to cyclize
1,5-Hexadiene-3,4-diol (Acetal Tethered)	Tethered RCM	6-membered	High	Rapid cyclization to dioxabicyclo octane
1,6-Heptadiene	Direct RCM	5-membered	Very High	Rapid cycloelimination to cyclopentene
1,7-Octadiene	Direct RCM	6-membered	High	Rapid cycloelimination to cyclohexene

Experimental Protocol: In Situ NMR Monitoring of Catalyst Inhibition by 1,5-Dienes

To empirically validate the catalyst inhibition caused by 1,5-dienes (like protected 1,5-hexadiene-2,5-diol or 1,5-hexadiene) compared to 1,7-octadiene, the following self-validating NMR protocol is employed. This methodology measures the disappearance of the active Ru=CH₂ alkylidene proton and the formation of the dormant η²-complex.

Materials:

• Grubbs 2nd Generation Catalyst (GII)

• Substrate: 2,5-bis(trimethylsiloxy)-1,5-hexadiene (or 1,5-hexadiene) vs. 1,7-octadiene

• Internal Standard: 1,3,5-Trimethoxybenzene

• Solvent: CDCl₃ (anhydrous, degassed)

Step-by-Step Methodology:

• Preparation of Standard Solution: In a nitrogen-filled glovebox, prepare a 0.05 M solution of 1,3,5-trimethoxybenzene in CDCl₃ to serve as an internal quantitative standard.

• Catalyst Stock Preparation: Dissolve 10 mg of GII catalyst in 1.0 mL of the standard solution. Transfer 0.5 mL of this stock into an NMR tube equipped with a J. Young valve.

• Baseline NMR Acquisition: Acquire a baseline ¹H NMR spectrum at 25°C. Record the integration of the GII benzylidene proton (typically around δ 19.1 ppm) relative to the internal standard (δ 6.08 ppm).

• Substrate Addition: Inject 5.0 equivalents of the diene substrate into the NMR tube. Seal the tube and invert three times to ensure homogenous mixing.

• Kinetic Monitoring: Insert the tube into the NMR spectrometer. Acquire ¹H NMR spectra every 2 minutes for 1 hour.

• Data Analysis & Causality Validation:

  • For 1,7-octadiene: The benzylidene signal (δ 19.1 ppm) will rapidly disappear, replaced by a new alkylidene signal corresponding to the propagating species, alongside the emergence of cyclohexene olefinic protons (δ 5.67 ppm). This self-validates active turnover.

  • For 1,5-dienes: The benzylidene signal will disappear, but no cyclobutene signals will form. Instead, a distinct set of upfield-shifted signals corresponding to the stable cyclic η²-complex will emerge, confirming that the catalyst has been sequestered and the catalytic cycle terminated.

References

• Ashworth, I. W., Carboni, D., Hillier, I. H., Nelson, D. J., Percy, J. M., Rinaudo, G., & Vincent, M. A. (2010). "On the relationship between structure and reaction rate in olefin ring-closing metathesis." Chemical Communications, 46(38), 7145-7147. URL:[Link]

• Burke, S. D., Müller, N., & Beaudry, C. M. (1999). "Desymmetrization by ring-closing metathesis leading to 6,8-dioxabicyclo[3.2.1]octanes: a new route for the synthesis of (+)-exo- and endo-brevicomin." Organic Letters, 1(11), 1827-1829. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Desymmetrization by ring-closing metathesis leading to 6,8-dioxabicyclo[3.2.1]octanes: a new route for the synthesis of (+)-exo- and endo-brevicomin - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,5-Hexadiene-2,5-diol

As researchers and scientists, our responsibility extends beyond discovery to the entire lifecycle of the chemicals we handle, culminating in their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 1,5-Hexadiene-2,5-diol, a compound whose properties necessitate careful management. While specific safety data for this exact molecule is limited, its structure—a flammable diene backbone combined with polar diol functional groups—allows us to establish a robust disposal plan grounded in the principles of chemical safety and data from analogous compounds.

This document serves as your operational plan, ensuring that from the moment your reaction is complete to the final hand-off for disposal, every step is taken to protect yourself, your colleagues, and the environment.

Part 1: Hazard Characterization and Waste Classification

The foundation of any disposal procedure is a thorough understanding of the chemical's hazards. The dual functionality of 1,5-Hexadiene-2,5-diol requires us to consider the risks associated with both alkenes and alcohols.

Inferred Hazardous Properties:

• Flammability: The 1,5-hexadiene structural component is the primary driver of the flammability risk. Its close analog, 1,5-hexadiene, is a highly flammable liquid with a flash point of -27°C.[1][2] While the diol groups will raise the flash point, it is prudent to classify 1,5-Hexadiene-2,5-diol as a flammable liquid (Class 3 hazardous material).[3] According to federal law, chemical wastes with a flashpoint below 60°C (140°F) are categorized as ignitable hazardous wastes.[4][5]

• Irritation and Toxicity: Alcohols and diols can cause skin and eye irritation.[1][6] For instance, 2,5-hexanediol is known to cause serious eye damage, and its parent compound, n-hexane, is associated with toxicity to the hematopoietic system.[7][8] Therefore, waste containing 1,5-Hexadiene-2,5-diol should be handled as a potential skin and eye irritant.

Based on this analysis, any waste stream containing 1,5-Hexadiene-2,5-diol must be classified as Hazardous Waste . It is illegal and unsafe to dispose of this chemical down the sanitary sewer or in regular trash.[4][5]

Property	Inferred/Comparative Data for 1,5-Hexadiene-2,5-diol
Chemical Name	1,5-Hexadiene-2,5-diol
Molecular Formula	C₆H₁₀O₂
Appearance	Likely a liquid or low-melting solid
Primary Hazard Class	Flammable Liquid (Class 3) [3][9]
Secondary Hazards	Skin and eye irritant, potential for organ toxicity[6][10]
Disposal Classification	Ignitable Hazardous Waste (per EPA RCRA regulations)[9][11]

Part 2: Pre-Disposal Safety and Personal Protective Equipment (PPE)

Before handling any waste, ensuring personal safety is paramount. This involves creating a controlled environment and utilizing the correct PPE.

• Work Area: All waste consolidation and containerization should be performed within a certified chemical fume hood to prevent the accumulation of flammable or irritating vapors.[12]

• Ventilation: Ensure good ventilation in the process area.[12]

• Ignition Sources: Eliminate all potential ignition sources, including heat, sparks, and open flames, from the waste handling area.[3][6][12] Use only non-sparking tools when handling containers.[12]

• Required PPE:

  • Eye Protection: Wear chemical safety goggles or a face shield.[6][12]

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.

Part 3: Step-by-Step Disposal Protocol

Follow this procedure for the safe collection, storage, and disposal of 1,5-Hexadiene-2,5-diol waste.

Step 1: Waste Segregation

Proper segregation is the most critical step in preventing dangerous chemical reactions.[13]

• DO: Collect 1,5-Hexadiene-2,5-diol waste in a dedicated container for flammable liquids. This can be designated for "Mixed Flammable Liquids" if your institution's guidelines permit.[13]

• DO NOT: Never mix this waste with the following incompatible materials:[13][14]

  • Oxidizing agents (e.g., nitrates, permanganates, peroxides)

  • Strong Acids (e.g., sulfuric acid, nitric acid)

  • Strong Bases (e.g., sodium hydroxide)

  • Aqueous waste streams (unless the diol is in an aqueous solution)

Step 2: Container Selection and Handling

The integrity of your waste container is essential for safe storage.

• Material Compatibility: Use a container made of a compatible material, such as glass or high-density polyethylene (HDPE). The original product container is often the best choice.[15][16]

• Container Condition: Ensure the container is in good condition, free from cracks or leaks, and has a tightly fitting cap.[16]

• Filling and Headspace: Do not overfill the container. Leave at least 10% of the volume as headspace to allow for vapor expansion.[15][17]

• Closure: Keep the waste container closed at all times except when actively adding waste.[4][15] Leaving a funnel in the opening is unacceptable and a common violation of safety protocols.[15]

Step 3: Waste Labeling

Accurate labeling is a regulatory requirement and ensures safe handling by all personnel.

• Labeling: Affix a completed hazardous waste label to the container as soon as the first drop of waste is added.

• Required Information: The label must include:

  • The words "HAZARDOUS WASTE" .

  • The full chemical name: "Waste 1,5-Hexadiene-2,5-diol" . List all constituents and their approximate concentrations.[15] General identifiers like "Solvent Waste" are not acceptable.[4]

  • The specific hazard characteristics (e.g., "Flammable," "Irritant" ).

  • The date waste accumulation began.

  • The name and contact information of the generating researcher or lab.

Step 4: Accumulation and Storage

Waste must be stored in a designated and safe location pending pickup.

• Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA, which must be at or near the point of generation.[11]

• Storage Conditions: The SAA should be a cool, dry, and well-ventilated area, away from heat and direct sunlight.[3][12] Ensure the container is within secondary containment to control any potential leaks.

• Arrange for Pickup: Once the container is nearly full or has been in storage for a set period (e.g., 12 months, check your institutional policy), contact your organization's Environmental Health & Safety (EH&S) department to schedule a pickup.[4][11]

Part 4: Disposal and Spill Management Workflow

The following diagram illustrates the decision-making process for managing 1,5-Hexadiene-2,5-diol from generation to disposal.

Caption: Disposal workflow for 1,5-Hexadiene-2,5-diol waste.

Emergency Procedures for Spills

Chemical spills must be cleaned up immediately.[16]

• Small Spills: For minor spills that you are trained to handle, use a chemical spill kit with an absorbent material (e.g., vermiculite or sand). Use non-sparking tools to collect the absorbed material.[12] All cleanup materials must be placed in a sealed container, labeled as hazardous waste, and disposed of accordingly.[16]

• Large Spills: In the event of a large spill, evacuate the area immediately. Alert others nearby and contact your institution's emergency response line or EH&S department.[16]

By adhering to this comprehensive guide, you build a system of safety and compliance that protects you, your institution, and the scientific community. Responsible chemical handling is not an afterthought; it is an integral part of rigorous and ethical research.

References

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury.
• Navigating Flammable Liquids | Classifications, Safety, & Proper Waste Disposal. AllSource Environmental.
• Chemical Waste Disposal Guidelines. Emory University.
• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - UPenn EHRS. University of Pennsylvania.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• Laboratory waste - KI Staff portal. Karolinska Institutet.
• Guidelines for Flammable Liquid Disposal. University of Pittsburgh.
• Hazardous Waste Materials Guide: Flammable Liquids. MLI Environmental.
• 1,5-HEXADIENE - Safety D
• Storing and Disposing of Flammable Liquids.
• SAFETY DATA SHEET - 1,5-Hexadiene. Fisher Scientific.
• SAFETY D
• SAFETY DATA SHEET - 2,5-Dimethyl-2,5-hexanediol. Thermo Fisher Scientific.
• SAFETY DATA SHEET - 1,2-Hexanediol. Thermo Fisher Scientific.
• HAZARDOUS WASTE MANAGEMENT DISPOSAL TRAINING. McGill University.
• 1,5-Hexadiene - ChemBK. ChemBK.
• SAFETY DATA SHEET - 2-Ethyl-1,3-hexanediol. TCI Chemicals.
• 1,5-HEXADIYNE - Safety D
• Chemical Properties of 1,5-Hexadiene (CAS 592-42-7). Cheméo.
• SAFETY D
• 1,5-Hexadiene | CAS#:592-42-7. Chemsrc.
• 1,5-Hexadiene | C6H10 | CID 11598 - PubChem.
• Toxicity of n-hexane and 2,5-hexanediol to the haemopoietic system: a preliminary report. Xenobiotica.
• 1,5-Hexadiene | 592-42-7. Tokyo Chemical Industry (India) Pvt. Ltd.

Sources

• 1. chembk.com [chembk.com]
• 2. 1,5-Hexadiene | CAS#:592-42-7 | Chemsrc [chemsrc.com]
• 3. mlienvironmental.com [mlienvironmental.com]
• 4. safety.pitt.edu [safety.pitt.edu]
• 5. triumvirate.com [triumvirate.com]
• 6. fishersci.com [fishersci.com]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
• 8. Toxicity of n-hexane and 2,5-hexanediol to the haemopoietic system: a preliminary report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Navigating Flammable Liquids | Classifications, Safety, & Proper Waste Disposal [allsource-environmental.com]
• 10. dcfinechemicals.com [dcfinechemicals.com]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. gelest.com [gelest.com]
• 13. canterbury.ac.nz [canterbury.ac.nz]
• 14. Laboratory waste | Staff Portal [staff.ki.se]
• 15. rtong.people.ust.hk [rtong.people.ust.hk]
• 16. vumc.org [vumc.org]
• 17. mcgill.ca [mcgill.ca]